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Compound Name: Diacetin
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Introduction

Glycerol diacetate, also known as diacetin, is a versatile organic compound derived from the
esterification of glycerol with acetic acid.[1] It is a diglyceride and exists as a clear, colorless,
and somewhat oily liquid that is hygroscopic in nature.[2][3] Typically, glycerol diacetate is a
mixture of two isomers: 1,2-glyceryl diacetate and 1,3-glyceryl diacetate.[4] This compound has
found extensive application across various industries, including pharmaceuticals, food and
beverages, cosmetics, and industrial manufacturing, owing to its properties as a solvent,
plasticizer, emollient, and flavoring agent.[2][5] In the pharmaceutical sector, it is particularly
valued as a solvent and carrier for active pharmaceutical ingredients (APIs), enhancing their
stability and bioavailability.[6][7]

Chemical and Physical Properties

The following tables summarize the key chemical and physical properties of glycerol diacetate.

General Information
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Property Value Citations
Diacetin, Glyceryl Diacetate,
Synonyms Glycerine Diacetate, 1,2,3- [31[8]
Propanetriol diacetate
25395-31-7 (mixture), 102-62-
CAS Number 5 (1,2-isomer), 105-70-4 (1,3- [4]
isomer)
EC Number 246-941-2 [41[6]
E Number E1517 [4]
Molecular Formula C7H120s [6][9]
Molecular Weight 176.17 g/mol [6]119]
Clear, colorless, viscous, oily
Appearance o [41[5]
liquid
Odor Odorless to slight, fatty odor [2][9]
Taste Slight bitter taste [319]
Property Value Citations
Density 1.17-1.1875 g/mL at 25 °C [2][6][10]
Boiling Point 259 - 280 °C [B114][11]
Melting Point -30 °C [41[11]
Flash Point >110 °C (>230 °F) [3][12]
Refractive Index n20/D 1.440 [2][6]
<1 mmHg at 20 °C; 0.007
Vapor Pressure [91[13][14]
mmHg at 25 °C
Vapor Density 6.1 (Air=1) [3][14]

pH

5-6 (50g/l, H20, 20°C)

[9]
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Solubility
Solvent Solubility Citations
Water Soluble/Miscible [3][6][10]
Alcohol (Ethanol) Soluble/Miscible [31[6][10]
Ether Soluble (partially) [6][10]
Benzene Soluble/Miscible [31[9][10]

Carbon Disulfide

Practically insoluble

[6]

Experimental Protocols
Synthesis of Glycerol Diacetate via Esterification

This protocol describes a common laboratory-scale synthesis of glycerol diacetate.

Materials:

Glycerol

Procedure:

Acetic acid (glacial)

Heating mantle

Distillation apparatus

Acid catalyst (e.g., Amberlyst-15)

Water-carrying agent (e.g., cyclohexane)

Reaction flask with a reflux condenser and Dean-Stark trap

o Combine glycerol and acetic acid in a molar ratio of approximately 1:2 in the reaction flask.

[15]
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Add a catalytic amount of an acid catalyst, such as Amberlyst-15.[15]

Add a water-carrying agent like cyclohexane to the mixture to facilitate the removal of water
produced during the reaction.[15]

Heat the mixture to the reaction temperature (typically 80-95 °C) under reflux.[15]

Continuously remove the water-acetic acid azeotrope using the Dean-Stark trap to drive the
equilibrium towards the formation of the di-ester.

Monitor the reaction progress over several hours (e.g., 10-12 hours).[15]
After the reaction is complete, cool the mixture to room temperature.
Separate the catalyst by filtration.

Remove any excess acetic acid and the water-carrying agent by distillation under normal
pressure.[15]

Purify the resulting glycerol diacetate by vacuum distillation to obtain the final product.[15]

Reactants & Catalysts

Acid Catalyst
(e.g., Amberlyst-15)
Reaction Process Purification
g ( Heat & Reflux Remove Water Distill Excess
Acetic Acid |\MIX Reactants (80-95°C) (Dean-Stark) 3| Filter Catalyst Acetic Acid Vacuum Distill Glycerol Diacetate
Glycerol
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Caption: Synthesis workflow for glycerol diacetate production.

Assay for Purity (Titration Method)

This protocol outlines a method for determining the purity of a glycerol diacetate sample.[16]

Materials:

Glycerol diacetate sample

1 N Potassium hydroxide (KOH) solution

* Isopropanol

e Pressure-resistant bottle

o Water bath

e 0.5 N Sulfuric acid (H2S0Oa4)

» Phenolphthalein indicator solution

e Burette

Procedure:

Accurately weigh approximately 1 g of the glycerol diacetate sample and transfer it to a
pressure-resistant bottle.[16]

e Add 25 mL of 1 N potassium hydroxide solution and 15 mL of isopropanol to the bottle.[16]

o Securely stopper the bottle and place it in a water bath maintained at 98 + 2 °C for 1 hour.
[16] The water level should be just above the liquid level in the bottle.

» Remove the bottle from the water bath and allow it to cool to room temperature.

o Carefully uncap the bottle to release any pressure.

e Add 6 to 8 drops of phenolphthalein indicator solution.[16]
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« Titrate the excess potassium hydroxide with 0.5 N sulfuric acid until the pink color just
disappears.[16]

o Perform a blank determination using the same procedure without the glycerol diacetate
sample.

o Calculate the percentage of glycerol diacetate in the sample. Each mL of 0.5 N sulfuric acid
is equivalent to 44.04 mg of C7H120s.[16]

Applications in Drug Development
Glycerol diacetate's properties make it a valuable excipient in pharmaceutical formulations.

e Solvent and Co-solvent: It is an effective solvent for a variety of APIs, particularly those with
poor water solubility.[6][7] This can enhance the bioavailability of the drug.[7]

o Carrier in Formulations: It serves as a stable carrier in oral solutions and topical
preparations.[6][7]

» Plasticizer: In the manufacturing of certain materials, it acts as a plasticizer, improving
flexibility and durability.[2][6] This is relevant for some drug delivery systems.

o Formulation Aid: It helps in the even distribution and stability of active components within a
formulation.[6]

Glycerol Diacetate

Pharmaceuticals / Foo'd/Séeverage Cosme}&s\ Industrial
e P v N ™ "\
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(Oral, Topical) Delivery Systems
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Caption: Key applications of glycerol diacetate.

Safety and Handling

Handling:

Use in a well-ventilated area to minimize inhalation of vapors.[6]

Avoid contact with skin, eyes, and clothing.[6]

Wear appropriate personal protective equipment (PPE), including gloves and safety goggles.
[6][17]

Keep away from open flames and sources of ignition as it is flammable.[6]
Storage:

» Store in a cool, dry place away from direct sunlight and heat sources.[6][13]

o Keep containers tightly closed.[13]

« Store in containers made of compatible materials like glass or certain plastics.[6]

First Aid:

Inhalation: Move the affected person to fresh air. Seek medical attention if symptoms persist.

[6]

Skin Contact: Wash the affected area with soap and water. Remove contaminated clothing.

[6]

Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes.[6]

Ingestion: Rinse mouth with water.[17]
Disposal:

» Dispose of waste material and contaminated containers in accordance with local, state, and
federal regulations.[6]
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Stability and Reactivity:

Glycerol diacetate is stable under normal temperatures and pressures.[13][18]

It is hygroscopic.[6]

Avoid exposure to heat, open flames, and strong reactive substances like oxidizing agents.
[6][18]

Hazardous decomposition products may include acetic acid and other potentially hazardous
by-products.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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